Cas no 86509-53-7 (Hexanoic acid, 2-acetyl-, 1,1-dimethylethyl ester)

Hexanoic acid, 2-acetyl-, 1,1-dimethylethyl ester structure
86509-53-7 structure
Product Name:Hexanoic acid, 2-acetyl-, 1,1-dimethylethyl ester
CAS No:86509-53-7
MF:C12H22O3
MW:214.301284313202
CID:661467
PubChem ID:24977487
Update Time:2025-04-19

Hexanoic acid, 2-acetyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 2-acetyl-, 1,1-dimethylethyl ester
    • tert-butyl 2-acetylhexanoate
    • 2-acetyl-hexanoic acid tert-butyl ester
    • 86509-53-7
    • DTXSID50648330
    • Inchi: 1S/C12H22O3/c1-6-7-8-10(9(2)13)11(14)15-12(3,4)5/h10H,6-8H2,1-5H3
    • InChI Key: CTHZXNBDDGYQFF-UHFFFAOYSA-N
    • SMILES: O(C(C(C(C)=O)CCCC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 214.15689456g/mol
  • Monoisotopic Mass: 214.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 43.4Ų
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